Cas no 713507-30-3 (1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine)

• Product Name: 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine
• CAS No: 713507-30-3
• MF: C₁₇H₂₈N₂O₃S
• MW: 340.480823516846
• CID: 5805033
• PubChem ID: 934731
• Update Time: 2025-10-28

1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• F1756-0162
• SR-01000287914
• MLS000066020
• 713507-30-3
• SR-01000287914-1
• 1-(2-ethoxy-4-methyl-5-propan-2-ylphenyl)sulfonyl-4-methylpiperazine
• HMS2285A07
• MLS002547585
• ethyl 4-isopropyl-5-methyl-2-[(4-methyl-1-piperazinyl)sulfonyl]phenyl ether
• SMR000079464
• AKOS002288504
• CHEMBL1414097
• 1-((2-ethoxy-5-isopropyl-4-methylphenyl)sulfonyl)-4-methylpiperazine
• AP-263/42466916
• 1-[(2-ethoxy-5-isopropyl-4-methylphenyl)sulfonyl]-4-methylpiperazine
• 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine

• Inchi： 1S/C17H28N2O3S/c1-6-22-16-11-14(4)15(13(2)3)12-17(16)23(20,21)19-9-7-18(5)8-10-19/h11-13H,6-10H2,1-5H3
• InChI Key： BUNKYNWXSINAHP-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(C)C(C(C)C)=C1)OCC)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.18206393g/mol
• Monoisotopic Mass: 340.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine

Introduction to 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine (CAS No. 713507-30-3) and Its Emerging Applications in Chemical Biology

The compound 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine (CAS No. 713507-30-3) represents a fascinating class of heterocyclic sulfonamides that have garnered significant attention in the field of chemical biology and drug discovery. This molecule, characterized by its unique structural motifs—including a sulfonamide group linked to a piperazine ring and an aromatic benzene ring substituted with ethoxy, methyl, and isobutyl groups—has emerged as a versatile scaffold for developing novel therapeutic agents. Its chemical properties and biological activities make it particularly relevant in the exploration of pharmacological targets associated with neurological disorders, inflammation, and cancer.

Recent advancements in medicinal chemistry have highlighted the potential of sulfonamides as pharmacophores due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of the sulfonamide group in 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine enhances its solubility and bioavailability, which are critical factors for drug-like properties. Furthermore, the piperazine ring contributes to its ability to modulate receptor activity, particularly in the central nervous system (CNS). This combination of structural features has positioned the compound as a promising candidate for further investigation in preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Studies have demonstrated that sulfonamides can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The specific substitution pattern on the benzene ring in 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine may fine-tune its binding affinity to these targets, offering a strategic advantage over existing treatments. For instance, modifications at the 4-methyl position and the isobutyl group at the 5-position could enhance selectivity while minimizing off-target effects.

Moreover, the compound’s sulfonamide moiety has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in producing pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to chronic inflammatory conditions. By targeting these pathways, 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperazine could serve as a lead compound for developing novel anti-inflammatory therapies with improved efficacy and reduced side effects compared to conventional nonsteroidal anti-inflammatory drugs (NSAIDs).

Recent research has also explored the potential of this compound in oncology. Sulfonamides have been increasingly recognized for their ability to modulate signaling pathways that are dysregulated in cancer cells. The sulfonamide group can act as a hinge binder or an allosteric modulator of protein targets such as kinases and transcription factors. Preliminary studies suggest that derivatives of 1-2-ethoxy-4-methyl-5-(propan-2-y l)benzenesulfonyl -4-methylpiperazine may inhibit growth factor receptor tyrosine kinases (RTKs), which are critical drivers of tumor proliferation and survival. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating brain tumors or metastatic cancers that involve CNS involvement.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution for introducing the ethoxy group, Friedel-Crafts alkylation for adding the isobutyl moiety, and sulfonylation reactions to attach the sulfonamide group. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste generation and improving scalability for industrial applications. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In terms of pharmacokinetic properties, 1 - 2 - ethoxy - 4 - methyl - 5 - (propan - 2 - y l ) benzenesulfonyl - 4 - methyl piperazine exhibits promising characteristics such as moderate oral bioavailability and reasonable metabolic stability. These features are essential for ensuring that the drug reaches therapeutic levels in vivo while enduring enzymatic degradation long enough to exert its biological effects. Additionally, its solubility profile allows for formulation flexibility across different delivery systems, including oral tablets or injectable solutions.

The growing interest in structure-based drug design has further propelled research into this class of compounds. Computational modeling techniques have been employed to predict how modifications at specific positions—such as replacing or altering hydrophobic groups—can enhance binding affinity or selectivity against biological targets. These virtual screening approaches have accelerated the identification of promising analogs for experimental validation.

Future directions in studying 1 - 2 - ethoxy - 4 - methyl - 5 - (propan - 2 - y l ) benzenesulfonyl - 4 - methyl piperazine may include exploring its role as a prodrug or scaffold for covalent inhibitors—a strategy that has gained traction in recent years due to its potential to increase target engagement duration. Furthermore, investigating its interactions with complex biological systems using omics technologies could provide deeper insights into its mechanism of action across various disease models.

In conclusion,1 - 2 - ethoxy - 4 - methyl - 5 -(propan -- 2 -- y l ) benzenesulfonyl -- 4 -- methyl piperazine(CAS No .713507--30--3 ) stands out as a structurally intriguing compound with multifaceted applications spanning neurological disorders , inflammation ,and cancer . Its unique combination of chemical features , coupled with emerging research findings , positions it as a valuable asset in ongoing efforts toward developing next-generation therapeutics . As synthetic methodologies continue to evolve , so too will our ability to harness this molecule’s potential for improving human health . p >